Undecamethylcyclohexasiloxan-2-ol
Description
Undecamethylcyclohexasiloxan-2-ol (CAS: 141102-71-8) is a cyclic siloxane derivative with a hydroxyl functional group. Siloxanes are organosilicon compounds characterized by alternating silicon-oxygen bonds, often used in industrial and cosmetic applications due to their thermal stability, lubricity, and water-repellent properties.
Properties
CAS No. |
141102-71-8 |
|---|---|
Molecular Formula |
C₁₁H₃₄O₇Si₆ |
Molecular Weight |
446.9 |
Synonyms |
Undecamethyl-cyclohexasiloxanol; 2,4,4,6,6,8,8,10,10,12,12-Undecamethyl-cyclohexasiloxan-2-ol; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Functional Equivalents
The following compounds share structural similarities (cyclic/aliphatic backbones, hydroxyl groups) or overlapping industrial uses (lubricants, intermediates):
Physicochemical Properties
- Undecamethylcyclohexasiloxan-2-ol: No data available on melting/boiling points, solubility, or flammability.
- Dodecan-1-ol : Solid at room temperature (melting point: 24°C), boiling point: 259°C, low water solubility .
- 2-Ethylhexan-1-ol : Liquid (boiling point: 184°C), miscible with organic solvents; vapor pressure: 0.3 hPa at 20°C .
- Octyldodecanol: Viscous liquid; used in formulations requiring high stability and low volatility .
Critical Analysis of Data Gaps and Research Needs
The absence of safety, ecological, and application data for Undecamethylcyclohexasiloxan-2-ol limits its comparison with analogs. Siloxanes generally exhibit lower acute toxicity than aliphatic alcohols but may pose environmental persistence concerns. Further research is required to:
Characterize its physicochemical properties (e.g., solubility, volatility).
Explore industrial applications leveraging its hydroxyl-functionalized siloxane structure.
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